![molecular formula C12H16O4 B3053856 1-(3,4,5-Trimethoxyphenyl)propan-1-one CAS No. 5658-50-4](/img/structure/B3053856.png)
1-(3,4,5-Trimethoxyphenyl)propan-1-one
Overview
Description
“1-(3,4,5-Trimethoxyphenyl)propan-1-one” is a chemical compound with the molecular formula C12H16O4. It’s related to “1-(3,4,5-Trimethoxyphenyl)propan-1-ol”, which has a molecular weight of 226.27 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a propiophenone core with three methoxy groups attached to the phenyl ring . The InChI code for the related compound “1-(3,4,5-Trimethoxyphenyl)propan-1-ol” is 1S/C12H18O4/c1-5-9(13)8-6-10(14-2)12(16-4)11(7-8)15-3/h6-7,9,13H,5H2,1-4H3 .Scientific Research Applications
Molecular Structure and Spectroscopy
- The compound 1-(3,4,5-Trimethoxyphenyl)propan-1-one has been studied for its molecular structure using various methods like FT-IR, NBO, HOMO, and LUMO analyses. The compound's vibrational wavenumbers were computed and analyzed, offering insights into its molecular geometry and electronic properties (Mary et al., 2015).
Crystallography
- Research on 1-phenyl-3-(3,4,5-trimethoxyphenyl)-1,3-propanedione, a related compound, revealed its crystal structure, showing the molecule exists in the enol form in the solid state, stabilized by a short intramolecular hydrogen bond. This kind of structural analysis is crucial for understanding the physical and chemical properties of the compound (Wallet et al., 1995).
Antimicrobial Activity
- Derivatives of 1-[3,4,5-trimethoxyphenyl]prop-2-eneI-one have been used as intermediates in synthesizing compounds with potential antimicrobial activity. This illustrates its role in the development of new pharmaceutical agents (Ram et al., 2001).
Nonlinear Optical Properties
- A study on 1-(furan-2-yl)-3-(3, 4, 5-trimethoxyphenyl) prop-2-en-1-one (FT3MP) highlighted its potential nonlinear optical (NLO) properties. The research indicated its suitability for photonic applications due to its favorable NLO characteristics (Satheeshchandra et al., 2020).
Corrosion Inhibition
- Some derivatives of this compound have shown promising results as corrosion inhibitors. Their effectiveness in protecting metals in acidic solutions highlights their potential application in materials science and engineering (Chafiq et al., 2020).
Photostability and Transformation
- The light-induced transformation of compounds related to this compound, like α- and β-asarone, has been studied, revealing various oxidation and addition products. This research is significant in understanding the photostability and photochemical behavior of these compounds (Lander & Schreier, 1991).
Properties
IUPAC Name |
1-(3,4,5-trimethoxyphenyl)propan-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O4/c1-5-9(13)8-6-10(14-2)12(16-4)11(7-8)15-3/h6-7H,5H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNFSOYGIQWSIEX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C1=CC(=C(C(=C1)OC)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40205133 | |
Record name | Propiophenone, 3',4',5'-trimethoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40205133 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5658-50-4 | |
Record name | 1-(3,4,5-Trimethoxyphenyl)-1-propanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5658-50-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Propiophenone, 3',4',5'-trimethoxy- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005658504 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Propiophenone, 3',4',5'-trimethoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40205133 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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